REACTION_CXSMILES
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[CH3:1]C(C)([O-])C.[K+].C[C:8](P(OC)(O)=O)([C:10]([O-:12])=[O:11])[CH3:9].[S:18]1[CH:22]=[CH:21][C:20](C=O)=[CH:19]1>C1COCC1>[S:18]1[CH:22]=[CH:21][C:20]([CH:9]=[CH:8][C:10]([O:12][CH3:1])=[O:11])=[CH:19]1 |f:0.1|
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Name
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Quantity
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61.5 g
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Type
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reactant
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Smiles
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CC(C)([O-])C.[K+]
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Name
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Quantity
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800 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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trimethylphosphonoacetate
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Quantity
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98 mL
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Type
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reactant
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Smiles
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CC(C)(C(=O)[O-])P(=O)(O)OC
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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S1C=C(C=C1)C=O
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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ice
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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stirred for 16 h
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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was cooled in an ice bath
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Type
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CUSTOM
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Details
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The reaction was quenched with 5% sulfuric acid (300 mL)
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Type
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EXTRACTION
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Details
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extracted twice with ether
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Type
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WASH
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Details
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each washed with brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CUSTOM
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Details
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The residue was purified by FC (10% ethyl acetate in hexanes)
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Type
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CUSTOM
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Details
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crystallized from hexanes
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Reaction Time |
45 min |
Name
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Type
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product
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Smiles
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S1C=C(C=C1)C=CC(=O)OC
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Type | Value | Analysis |
---|---|---|
AMOUNT: MASS | 71.3 g | |
YIELD: CALCULATEDPERCENTYIELD | 77.1% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
REACTION_CXSMILES
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[CH3:1]C(C)([O-])C.[K+].C[C:8](P(OC)(O)=O)([C:10]([O-:12])=[O:11])[CH3:9].[S:18]1[CH:22]=[CH:21][C:20](C=O)=[CH:19]1>C1COCC1>[S:18]1[CH:22]=[CH:21][C:20]([CH:9]=[CH:8][C:10]([O:12][CH3:1])=[O:11])=[CH:19]1 |f:0.1|
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Name
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Quantity
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61.5 g
|
Type
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reactant
|
Smiles
|
CC(C)([O-])C.[K+]
|
Name
|
|
Quantity
|
800 mL
|
Type
|
solvent
|
Smiles
|
C1CCOC1
|
Name
|
trimethylphosphonoacetate
|
Quantity
|
98 mL
|
Type
|
reactant
|
Smiles
|
CC(C)(C(=O)[O-])P(=O)(O)OC
|
Name
|
|
Quantity
|
100 mL
|
Type
|
solvent
|
Smiles
|
C1CCOC1
|
Name
|
|
Quantity
|
50 mL
|
Type
|
reactant
|
Smiles
|
S1C=C(C=C1)C=O
|
Name
|
|
Quantity
|
100 mL
|
Type
|
solvent
|
Smiles
|
C1CCOC1
|
Name
|
ice
|
Quantity
|
0 (± 1) mol
|
Type
|
reactant
|
Smiles
|
|
Control Type
|
AMBIENT
|
Type
|
CUSTOM
|
Details
|
stirred for 16 h
|
Rate
|
UNSPECIFIED
|
RPM
|
0
|
Conditions are dynamic
|
1
|
Details
|
See reaction.notes.procedure_details.
|
Type
|
TEMPERATURE
|
Details
|
was cooled in an ice bath
|
Type
|
CUSTOM
|
Details
|
The reaction was quenched with 5% sulfuric acid (300 mL)
|
Type
|
EXTRACTION
|
Details
|
extracted twice with ether
|
Type
|
WASH
|
Details
|
each washed with brine
|
Type
|
DRY_WITH_MATERIAL
|
Details
|
dried over magnesium sulfate
|
Type
|
CONCENTRATION
|
Details
|
concentrated
|
Type
|
CUSTOM
|
Details
|
The residue was purified by FC (10% ethyl acetate in hexanes)
|
Type
|
CUSTOM
|
Details
|
crystallized from hexanes
|
Reaction Time |
45 min |
Name
|
|
Type
|
product
|
Smiles
|
S1C=C(C=C1)C=CC(=O)OC
|
Type | Value | Analysis |
---|---|---|
AMOUNT: MASS | 71.3 g | |
YIELD: CALCULATEDPERCENTYIELD | 77.1% |
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |